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Compound of Interest

Compound Name: Ethyl diacetoacetate

Cat. No.: B1630613

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl diacetoacetate (EDAA), systematically known as ethyl 2-acetyl-3-oxobutanoate, is a 3-
keto ester that exhibits notable potential as a chelating agent. Similar to its well-studied
analogue, ethyl acetoacetate (EAA), EDAA can form stable complexes with a variety of metal
ions. This property makes it a person of interest in diverse fields, including analytical chemistry,
synthesis of coordination compounds, and potentially in drug delivery systems. This document
provides detailed application notes and experimental protocols for the utilization of ethyl
diacetoacetate as a chelating agent.

Chelation Mechanism

Ethyl diacetoacetate exists in equilibrium between its keto and enol tautomeric forms. The
enolate form possesses two oxygen atoms in a favorable position to act as a bidentate ligand,
coordinating with a metal ion to form a stable six-membered chelate ring. The delocalization of
electrons within this ring enhances the stability of the resulting metal complex.
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Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630613#using-ethyl-diacetoacetate-as-a-chelating-
agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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